molecular formula C13H18FNO2 B2468320 4-({[(2-Fluorophenyl)methyl]amino}methyl)oxan-4-ol CAS No. 1478871-76-9

4-({[(2-Fluorophenyl)methyl]amino}methyl)oxan-4-ol

Cat. No. B2468320
CAS RN: 1478871-76-9
M. Wt: 239.29
InChI Key: JEPYHOSWAVHEEI-UHFFFAOYSA-N
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Description

“2-(((4-Fluorophenyl)amino)methyl)phenol” is a chemical compound with the empirical formula C13H12FNO . It is provided by Sigma-Aldrich to early discovery researchers as part of a collection of unique chemicals .


Molecular Structure Analysis

The molecular weight of this compound is 217.24 . The SMILES string representation is FC1=CC=C(NCC2=CC=CC=C2O)C=C1 .


Physical And Chemical Properties Analysis

This compound is a solid . More detailed physical and chemical properties are not available in the sources I found.

Safety and Hazards

According to Sigma-Aldrich, this product is sold “as-is” and the buyer assumes responsibility to confirm product identity and/or purity . It has a hazard classification of Acute Tox. 4 Oral .

properties

IUPAC Name

4-[[(2-fluorophenyl)methylamino]methyl]oxan-4-ol
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H18FNO2/c14-12-4-2-1-3-11(12)9-15-10-13(16)5-7-17-8-6-13/h1-4,15-16H,5-10H2
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JEPYHOSWAVHEEI-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1COCCC1(CNCC2=CC=CC=C2F)O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H18FNO2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

239.29 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-({[(2-Fluorophenyl)methyl]amino}methyl)oxan-4-ol

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